Cas no 1258624-93-9 (2-Chloro-5-(2,3-dimethylphenyl)nicotinic acid)
1258624-93-9 structure
Product Name:2-Chloro-5-(2,3-dimethylphenyl)nicotinic acid
CAS No:1258624-93-9
MF:C14H12ClNO2
MW:261.703582763672
CID:2760950
PubChem ID:53222678
Update Time:2025-04-21
2-Chloro-5-(2,3-dimethylphenyl)nicotinic acid Chemical and Physical Properties
Names and Identifiers
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- DTXSID80687050
- 2-CHLORO-5-(2,3-DIMETHYLPHENYL)NICOTINIC ACID
- 1258624-93-9
- MFCD18084402
- 2-Chloro-5-(2,3-dimethylphenyl)nicotinic acid, 95%
- 2-Chloro-5-(2,3-dimethylphenyl)nicotinic acid
-
- Inchi: 1S/C14H12ClNO2/c1-8-4-3-5-11(9(8)2)10-6-12(14(17)18)13(15)16-7-10/h3-7H,1-2H3,(H,17,18)
- InChI Key: YFOWLQLGDZACSC-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=O)O)C=C(C=N1)C1C=CC=C(C)C=1C
Computed Properties
- Exact Mass: 261.0556563Da
- Monoisotopic Mass: 261.0556563Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 50.2Ų
2-Chloro-5-(2,3-dimethylphenyl)nicotinic acid Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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